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Compound of Interest

Compound Name: DMNB-caged-Serine

Cat. No.: B2552482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for utilizing DMNB-caged-
Serine in biological experiments, with a specific focus on studying protein phosphorylation and

signaling pathways. The protocols outlined below cover the incorporation of DMNB-caged-
Serine into proteins in a model organism (Saccharomyces cerevisiae), photo-uncaging to

release free serine, and subsequent analysis of downstream cellular events.

Introduction to DMNB-caged-Serine
O-(4,5-Dimethoxy-2-nitrobenzyl)-L-serine (DMNB-caged-Serine) is a photolabile derivative of

the amino acid serine. The "caging" group, DMNB, renders the serine residue biologically

inactive. Upon illumination with visible blue light (typically around 405 nm), the DMNB group is

cleaved, rapidly releasing free serine.[1] This allows for precise spatial and temporal control

over serine availability within cells, making it an invaluable tool for studying dynamic cellular

processes such as protein phosphorylation, enzyme activation, and signal transduction.[2]

A primary application of DMNB-caged-Serine is in the site-specific incorporation into proteins

in response to a nonsense codon (e.g., TAG amber codon) in genetically modified organisms.

This enables researchers to control the phosphorylation state of a specific serine residue within

a protein of interest. By uncaging the serine, it becomes accessible to cellular kinases,

triggering downstream signaling events that can be monitored in real-time.
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Summary of Quantitative Data
The following table summarizes the key quantitative data for DMNB-caged-Serine and general

parameters for its use in experiments.

Parameter Value Reference

Chemical Properties

Molecular Weight 300.26 g/mol [1]

Formula C₁₂H₁₆N₂O₇ [1]

Purity ≥98% (HPLC)

Solubility
Soluble to 10 mM in DMSO

with gentle warming
[1]

Photochemical Properties

Uncaging Wavelength ~405 nm [1]

Extinction Coefficient (ε) at

~350 nm (for DMNB group)

~4,300 M⁻¹cm⁻¹ (estimated for

DMNB-caged compounds)
[3]

Quantum Yield (Φ)
~0.085-0.13 (estimated for

DMNB-caged compounds)
[3]

Storage Conditions

Stock Solution (-80°C) Stable for up to 6 months [2]

Stock Solution (-20°C) Stable for up to 1 month [2]

Note: The precise extinction coefficient and quantum yield for DMNB-caged-Serine at 405 nm

are not readily available in the literature. The provided values are for the DMNB caging group

on other molecules and should be used as an estimate. It is highly recommended to empirically

determine the optimal light exposure for complete uncaging in your specific experimental setup.
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A well-characterized application of DMNB-caged-Serine is the study of the Pho4 transcription

factor in yeast, which is regulated by phosphorylation. The following Graphviz diagram

illustrates this signaling pathway.
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Start: Yeast strain with target gene containing a TAG codon

Transform yeast with plasmid encoding orthogonal tRNA/synthetase pair

Culture yeast in selective medium

Add DMNB-caged-Serine to the culture medium

Incubate for protein expression

Harvest cells for subsequent experiments

End: Yeast cells expressing target protein with incorporated DMNB-caged-Serine
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Start: Yeast cells with DMNB-caged-Serine incorporated into Pho4-GFP

Prepare cells for live-cell imaging (e.g., on a glass-bottom dish)

Acquire pre-uncaging fluorescence image (t=0)

Irradiate with 405 nm light

Acquire time-lapse fluorescence images

Analyze nuclear vs. cytoplasmic fluorescence intensity over time

End: Quantify Pho4-GFP nuclear export kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for DMNB-caged-
Serine Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2552482#step-by-step-guide-for-dmnb-caged-serine-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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